methyl N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycinate

• IUPAC Name: methyl 2-[benzyl-(4-fluorophenyl)sulfonylamino]acetate
• InChI: InChI=1S/C16H16FNO4S/c1-22-16(19)12-18(11-13-5-3-2-4-6-13)23(20,21)15-9-7-14(17)8-10-15/h2-10H,11-12H2,1H3
• InChI Key: TZTAVWBQQUOGMR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol

Description

Methyl N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycinate, also known as MBFG, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. MBFG is a white crystalline solid that has a molecular weight of 357.4 g/mol and a melting point of 78-79°C.

Mechanism of Action

The mechanism of action of methyl N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycinate is not fully understood. However, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In addition, it may exert its antibacterial and antifungal activities by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli. Furthermore, this compound has been shown to have insecticidal activity against the cotton bollworm.

Advantages and Limitations for Lab Experiments

Methyl N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycinate has several advantages as a research tool. It is readily available and relatively inexpensive compared to other compounds with similar activities. In addition, it has a high degree of purity and stability, making it suitable for use in various laboratory experiments. However, this compound also has some limitations. It is highly toxic and must be handled with care. In addition, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on methyl N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycinate. One area of interest is the development of novel materials and polymers using this compound as a building block. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and agriculture. Finally, the development of new synthesis methods for this compound may lead to improved yields and reduced costs, making it more accessible for research and commercial applications.

Scientific Research Applications

Methyl N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycinate has been extensively studied for its potential applications in various fields. In medicine, it has been shown to exhibit antitumor, antibacterial, and antifungal activities. In agriculture, it has been found to have herbicidal and insecticidal properties. In materials science, it has been used as a building block for the synthesis of novel polymers and materials.